Cas no 1280821-35-3 (2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide)

• Product Name: 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide
• CAS No: 1280821-35-3
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 5668563
• PubChem ID: 51238103
• Update Time: 2025-07-15

2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide
• AKOS027676810
• ZXLVEUPWPBFXJP-UHFFFAOYSA-N
• EN300-26866952
• BDBM50517440
• 2-Methoxy-N-quinolin-8-yl-benzenesulfonamide
• CHEMBL3956684
• SCHEMBL11972879
• 1280821-35-3
• Z115639252

• Inchi： 1S/C16H14N2O3S/c1-21-14-9-2-3-10-15(14)22(19,20)18-13-8-4-6-12-7-5-11-17-16(12)13/h2-11,18H,1H3
• InChI Key： ZXLVEUPWPBFXJP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(NC1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 314.07251349g/mol
• Monoisotopic Mass: 314.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide

Introduction to 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide (CAS No. 1280821-35-3)

2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide, identified by the chemical registration number CAS No. 1280821-35-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities, making them invaluable in the development of therapeutic agents. The structural motif of this molecule incorporates both a methoxy group and a quinoline moiety, which are known to contribute to its unique pharmacological properties.

The quinolin-8-yl substituent in the molecular structure is particularly noteworthy, as quinoline derivatives have a long history of use in medicinal chemistry. Quinolines and their analogs are renowned for their antimicrobial, antimalarial, and anticancer properties. The presence of the benzene-1-sulfonamide group further enhances the compound's potential as a bioactive molecule by introducing a polar, sulfonamide moiety that can interact with biological targets through hydrogen bonding and ionic interactions. This combination of structural features makes 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based compounds with enhanced efficacy and reduced toxicity. The methoxy group in 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide not only influences the electronic properties of the molecule but also plays a crucial role in modulating its solubility and metabolic stability. These factors are critical for optimizing pharmacokinetic profiles, which are essential for the clinical success of any therapeutic agent.

One of the most compelling aspects of this compound is its potential application in oncology research. Emerging studies suggest that quinoline derivatives can interfere with key cellular pathways involved in cancer progression. Specifically, the quinolin-8-yl moiety has been shown to exhibit inhibitory effects on enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. Additionally, the sulfonamide group can serve as a scaffold for designing molecules that target specific proteins implicated in tumor growth and metastasis. This dual functionality makes 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide an attractive lead compound for developing novel anticancer therapies.

The synthesis of 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the sulfonamide group typically involves reactions such as sulfonylation followed by nucleophilic substitution or condensation reactions with appropriate reagents. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce complex molecules like this one on a larger scale.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide with biological targets. These studies often employ techniques such as docking simulations and quantum mechanical calculations to predict how the molecule might interact with proteins or nucleic acids. Such insights are invaluable for guiding medicinal chemists in designing derivatives with improved binding affinities and selectivity.

The pharmacological evaluation of 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit enzymes associated with inflammation and oxidative stress, suggesting potential therapeutic benefits in conditions such as arthritis and neurodegenerative diseases. Furthermore, preliminary animal models have shown that this compound exhibits moderate toxicity at high doses but remains well-tolerated at lower concentrations.

As research continues to uncover new applications for sulfonamide-based compounds, 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide is poised to play a significant role in future drug development pipelines. Its unique structural features offer a rich foundation for designing molecules with tailored biological activities, making it an exciting area of study for both academic researchers and pharmaceutical companies.

The integration of modern biotechnological approaches has further expanded the possibilities for utilizing compounds like 2-methoxy-N-(quinolin-8-yl)benzene-1-sulfonamide. Techniques such as high-throughput screening (HTS) allow researchers to rapidly test thousands of compounds against various biological targets, accelerating the discovery process. Additionally, CRISPR-based gene editing technologies enable the creation of more sophisticated disease models, which can be used to validate the therapeutic potential of new drugs.

In conclusion,2-methoxy-N-(quinolin-8-y]benzene-l-sulfonarnide (CAS No 1280821353) represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules. Its combination of known pharmacophores—such as quinoline derivatives and sulfonamides—makes it a versatile scaffold for drug discovery efforts across multiple therapeutic areas Its continued investigation holds promise not only for advancing our understandingof molecular interactions but also for delivering next-generation treatments that address unmet medical needs.